Cas no 78254-55-4 (Benzoic acid, 4-(2-hydroxyethyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-(2-hydroxyethyl)-, ethyl ester
• CAS No: 78254-55-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1791641
• PubChem ID: 23020689
• Update Time: 2025-04-21

Benzoic acid, 4-(2-hydroxyethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-hydroxyethyl)-, ethyl ester
• DB-114507
• JKXGZIIFDKHATD-UHFFFAOYSA-N
• 78254-55-4
• SCHEMBL6389650
• ethyl 4-(2-hydroxyethyl)benzoate

• Inchi： 1S/C11H14O3/c1-2-14-11(13)10-5-3-9(4-6-10)7-8-12/h3-6,12H,2,7-8H2,1H3
• InChI Key： JKXGZIIFDKHATD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)CCO)=O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų